Cas no 113963-39-6 (4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl-)
113963-39-6 structure
4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl-
4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl- Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl-
- Andrographidine C
- Ethyl 5-[(E)-(ethoxymethylene)amino]-2-(methylsulfanyl)thieno[2,3 -d]pyrimidine-6-carboxylate
- Andersen's sulfinate
- andrographidine
- menthyl p-toluenesulfinate
- 7-O-Methylwogonin 5-O-glucoside
- 7-O-Methylwogonin 5-glucoside
- [ "" ]
- MEGxp0_000979
- HY-N2866
- 7,8-dimethoxy-2-phenyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- starbld0000819
- CS-0023445
- ACon1_000827
- FS-9393
- AKOS040761351
- F92870
- BRD-K25584367-001-01-4
- NCGC00169320-01
- 113963-39-6
- 5-Hydroxy-7,8-dimethoxyflavone 5-glucoside
- 7,8-DIMETHOXY-2-PHENYL-5-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}CHROMEN-4-ONE
- DA-61051
- +Expand
-
- WGCQDTNINMCFAY-PUIBNRJISA-N
- InChI=1S/C23H24O10/c1-29-15-9-14(32-23-20(28)19(27)18(26)16(10-24)33-23)17-12(25)8-13(11-6-4-3-5-7-11)31-22(17)21(15)30-2/h3-9,16,18-20,23-24,26-28H,10H2,1-2H3/t16-,18-,19+,20-,23-/m1/s1
- OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@@H](O1)OC2C3C(=OC(C4=CC=CC=C4)=CC=3=O)C(OC)=C(OC)C=2
Computed Properties
- 460.13700
- 4
- 10
- 6
- 460.13694696g/mol
- 33
- 707
- 0
- 5
- 0
- 0
- 0
- 1
- 1
- 144Ų
Experimental Properties
- 0.65590
- 148.05000
- 752.5±60.0 °C at 760 mmHg
- 0.0±2.6 mmHg at 25°C
- 261.7±26.4 °C
- Yellow powder
- 1.5±0.1 g/cm3
4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl- Price
4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl- Suppliers
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4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl- Related Literature
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113963-39-6 (4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl-) Related Products
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- 659747-16-7(4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-4a,8a-dihydro-3,5,7,8a-tetrahydroxy-)
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